Cas no 1040039-62-0 (3-chloro-N-(propan-2-yl)pyridin-2-amine)

• Product Name: 3-chloro-N-(propan-2-yl)pyridin-2-amine
• CAS No: 1040039-62-0
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5069209
• Update Time: 2025-10-29

3-chloro-N-(propan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(propan-2-yl)pyridin-2-amine
• 3-chloro-N-propan-2-ylpyridin-2-amine

• Inchi： 1S/C8H11ClN2/c1-6(2)11-8-7(9)4-3-5-10-8/h3-6H,1-2H3,(H,10,11)
• InChI Key： DSLBJSWXMLRKQD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-chloro-N-(propan-2-yl)pyridin-2-amine

Introduction to 3-chloro-N-(propan-2-yl)pyridin-2-amine (CAS No. 1040039-62-0) and Its Emerging Applications in Chemical Biology

3-chloro-N-(propan-2-yl)pyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1040039-62-0, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in medicinal chemistry. The structural features of 3-chloro-N-(propan-2-yl)pyridin-2-amine, particularly the presence of a chloro substituent and an amine functional group, make it a versatile scaffold for the development of novel bioactive molecules.

The 3-chloro-N-(propan-2-yl)pyridin-2-amine molecule exhibits a unique combination of electronic and steric properties that contribute to its potential as a pharmacophore. The chloro group at the 3-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are commonly employed in drug synthesis. Additionally, the amine substituent at the 2-position provides a site for further functionalization, allowing for the attachment of various pharmacologically relevant moieties. These structural attributes have positioned 3-chloro-N-(propan-2-yl)pyridin-2-amine as a valuable building block in the synthesis of targeted therapeutics.

In recent years, there has been a surge in research focused on exploring the therapeutic potential of pyridine derivatives. Among these, 3-chloro-N-(propan-2-yl)pyridin-2-amine has been investigated for its role in modulating various biological pathways. One of the most promising areas of research involves its application in oncology. Preclinical studies have demonstrated that derivatives of this compound can interact with key signaling pathways involved in cancer cell proliferation and survival. For instance, modifications to the 3-chloro-N-(propan-2-yl)pyridin-2-amine core have yielded compounds that exhibit inhibitory effects on kinases such as EGFR and MET, which are frequently overexpressed in several types of cancer.

Furthermore, the 3-chloro-N-(propan-2-yl)pyridin-2-amine scaffold has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Researchers have leveraged the structural flexibility of this compound to develop molecules that can selectively inhibit inflammatory cytokines and enzymes. Notably, some derivatives have demonstrated efficacy in reducing pro-inflammatory mediators such as TNF-alpha and IL-6, suggesting their potential as therapeutic agents for conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 3-chloro-N-(propan-2-yl)pyridin-2-am ine is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy and safety. Studies indicate that modifications to the side chains attached to the pyridine ring can significantly influence these parameters. For example, optimizing the length and branching pattern of the propyl side chain can enhance oral bioavailability while minimizing off-target effects.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-chloro-N-(propan -2 -yl)pyridin - 2 -amine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. This has enabled the rapid design of novel derivatives with improved pharmacological properties. Additionally, virtual screening methods have been employed to identify potential lead compounds from large libraries of analogs, significantly reducing the time and cost associated with drug development.

The synthesis of 3-chloro-N-(propan - 2 - yl ) py ridin - 2 - am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the chloro group followed by alkylation to attach the propyl side chain. Recent innovations in catalytic methods have improved both efficiency and sustainability in these processes. For instance, transition metal-catalyzed cross-coupling reactions offer a more environmentally friendly alternative to traditional electrophilic substitutions.

In conclusion, 3-chloro-N-(propan - 2 - yl ) py ridin - 2 - am ine (CAS No. 1040039 - 62 - 0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting various diseases, particularly cancer and inflammatory disorders. Ongoing research continues to uncover new applications for this compound, driven by innovative synthetic methodologies and computational approaches. As our understanding of its biological mechanisms deepens, so too does its potential as a cornerstone molecule in next-generation drug discovery.